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Compound of Interest

Compound Name: Cyclohexylhydrazine

Cat. No.: B1595531

Cyclohexylhydrazine (CsH14Nz) is an organic compound featuring a hydrazine functional
group attached to a cyclohexane ring.[1] It typically appears as a colorless to pale yellow liquid
with a distinct amine-like odor.[1] While not a household name, this molecule serves as a
crucial intermediate in the synthesis of a wide array of more complex chemical structures. Its
significance is particularly pronounced in the realms of pharmaceutical and agrochemical
development, where it functions as a versatile building block for creating novel, biologically
active compounds.[1][2] This guide provides a comprehensive overview of the discovery,
synthesis, and key applications of cyclohexylhydrazine, tailored for researchers, scientists,
and professionals in drug development.

Historical Context: The Legacy of Hydrazine
Chemistry

The story of cyclohexylhydrazine is intrinsically linked to the broader history of hydrazine
chemistry, which began in the late 19th century. Although specific documentation pinpointing
the exact first synthesis of cyclohexylhydrazine is scarce in publicly available literature, its
development can be seen as a logical extension of the foundational work on hydrazine
derivatives. The initial synthesis of hydrazine itself is often attributed to the German chemist
Theodor Curtius in 1889. This discovery opened up a new frontier in organic chemistry, and the
reactivity of the hydrazine moiety (-NHNH:z) quickly became a subject of intense study.[3]

Early pioneers in this field laid the groundwork for the synthesis of various substituted
hydrazines. The reactivity of the hydrazine group, being a potent nucleophile and a precursor to

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1595531?utm_src=pdf-interest
https://www.benchchem.com/product/b1595531?utm_src=pdf-body
https://cymitquimica.com/cas/6498-34-6/
https://cymitquimica.com/cas/6498-34-6/
https://cymitquimica.com/cas/6498-34-6/
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-cyclohexylhydrazine-hydrochloride-in-modern-organic-synthesis-kc
https://www.benchchem.com/product/b1595531?utm_src=pdf-body
https://www.benchchem.com/product/b1595531?utm_src=pdf-body
https://www.benchchem.com/product/b1595531?utm_src=pdf-body
https://calcasolutions.com/hydrazine-applications/pharmaceuticals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

various nitrogen-containing heterocycles, made its derivatives attractive targets for synthesis.
[3] Cyclohexylhydrazine, with its combination of a reactive hydrazine group and a lipophilic
cyclohexyl ring, would have been a natural compound of interest for chemists exploring the
structure-activity relationships of new molecules. Its utility lies in its ability to participate in a
variety of chemical transformations, including condensation reactions to form hydrazones and
as a key component in the synthesis of heterocyclic compounds like pyrazoles and
pyridazinones.[2][4][5]

Physicochemical Properties of Cyclohexylhydrazine

A clear understanding of a compound's physical and chemical properties is paramount for its

effective use in synthesis. Cyclohexylhydrazine is typically handled as its hydrochloride salt
(CeH11NHNHz2 - HCI) to improve stability and ease of handling, as the free base can be more

reactive and susceptible to oxidation.[2][5] The hydrochloride is a white to off-white crystalline
powder.[2][5]

Property Value Source
Molecular Formula CeH14N2 [1]
Molecular Weight 114.19 g/mol [1]
CAS Number 6498-34-6 [1]
Appearance Colorless to pale yellow liquid [1]
Solubility ?olluble in or.g.ani.c solvents, o
limited solubility in water

Molecular Formula (HCI salt) CeH15CIN2 [6]
Molecular Weight (HCI salt) 150.65 g/mol [6]
CAS Number (HCI salt) 24214-73-1 [2][6]
Melting Point (HCI salt) 110-114 °C [5]

Synthesis of Cyclohexylhydrazine: A Laboratory-

Scale Protocol
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A common and reliable method for the synthesis of substituted hydrazines like
cyclohexylhydrazine involves the reduction of an N-nitrosamine precursor. This multi-step
process begins with a readily available starting material, cyclohexylamine.

Proposed Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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